Cas no 88669-72-1 (1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)-, ethyl ester)

• Product name: 1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)-, ethyl ester
• CAS No: 88669-72-1
• MF: C₁₂H₁₄N₄O₂
• MW: 246.26516
• CID: 625071
• PubChem ID: 15090419

1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)-, ethyl ester
• ethyl 2-(1-benzyltetrazol-5-yl)acetate
• DTXSID20568051
• ethyl (1-benzyl-1H-tetrazol-5-yl)acetate
• 88669-72-1

• Inchi： InChI=1S/C12H14N4O2/c1-2-18-12(17)8-11-13-14-15-16(11)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： YFWLEIYBAYWMCW-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1=NN=NN1CC2=CC=CC=C2

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.9Ų